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Compound of Interest

Compound Name:

2,4-Dioxo-1,2,3,4-

tetrahydropyrimidine-5-sulfonyl

chloride

Cat. No.: B1295848 Get Quote

An in-depth guide to the physical and chemical properties of uracil-5-sulfonyl chloride, tailored

for researchers, scientists, and drug development professionals.

Core Physical Properties
Uracil-5-sulfonyl chloride is a derivative of uracil, a naturally occurring pyrimidine. The

introduction of the sulfonyl chloride group at the 5-position significantly alters its chemical

reactivity, making it a valuable reagent in organic synthesis, particularly for the preparation of

sulfonamide derivatives.

Property Value Notes

Molecular Formula C4H3ClN2O4S

Molecular Weight 226.6 g/mol

Melting Point 193-195 °C Predicted value.

Appearance White to off-white solid

Solubility

Soluble in organic solvents like

DMF and DMSO. Reacts with

protic solvents.
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Chemical Reactivity and Synthesis
The primary chemical feature of uracil-5-sulfonyl chloride is the high reactivity of the sulfonyl

chloride group. This functional group readily reacts with nucleophiles, such as amines and

alcohols, to form sulfonamides and sulfonate esters, respectively. This reactivity is central to its

application in medicinal chemistry for the synthesis of potential therapeutic agents.

Synthesis of Uracil-5-Sulfonamides
A common application of uracil-5-sulfonyl chloride is the synthesis of uracil-5-sulfonamides

through its reaction with primary or secondary amines. This reaction typically proceeds in the

presence of a base to neutralize the hydrochloric acid byproduct.

Reactants and Product

Uracil-5-sulfonyl chloride

Uracil-5-sulfonamide
+ Amine
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HCl scavenger
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Caption: Reaction scheme for the synthesis of uracil-5-sulfonamides.

Experimental Protocol: Synthesis of a Uracil-5-
Sulfonamide Derivative
The following is a representative protocol for the synthesis of a uracil-5-sulfonamide derivative

from uracil-5-sulfonyl chloride and an amine.

Materials:
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Uracil-5-sulfonyl chloride

A primary or secondary amine

Anhydrous pyridine or another suitable base (e.g., triethylamine)

Anhydrous solvent (e.g., dichloromethane, DMF)

Hydrochloric acid (1M)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Solvents for purification (e.g., ethyl acetate, hexanes)

Procedure:

In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine

in the chosen anhydrous solvent.

Add the base (e.g., 1.2 equivalents of pyridine) to the solution and stir.

Slowly add a solution of uracil-5-sulfonyl chloride (1.0 equivalent) in the same anhydrous

solvent to the reaction mixture at 0 °C.

Allow the reaction to warm to room temperature and stir for the time determined by reaction

monitoring (e.g., TLC or LC-MS).

Upon completion, dilute the reaction mixture with the solvent and wash sequentially with 1M

HCl, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.
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Purify the crude product by a suitable method, such as column chromatography or

recrystallization, to yield the pure uracil-5-sulfonamide.
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Cool to 0 °C

Slowly Add
Uracil-5-sulfonyl chloride

Warm to Room Temperature
and Stir

Reaction Monitoring
(TLC/LC-MS)

Work-up:
Acid/Base Washes

Reaction Complete

Drying and Concentration

Purification
(Chromatography/Recrystallization)

Pure Uracil-5-sulfonamide
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Caption: Experimental workflow for sulfonamide synthesis.

Biological Significance and Drug Development
The uracil scaffold is of significant interest in drug development due to its presence in nucleic

acids. Modifications at the 5-position can lead to compounds with a range of biological

activities. Sulfonamide derivatives of uracil have been explored for their potential as antiviral,

antibacterial, and anticancer agents. The synthesis of libraries of these compounds, facilitated

by the reactivity of uracil-5-sulfonyl chloride, is a common strategy in the early stages of drug

discovery.
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Caption: Drug discovery logical flow utilizing uracil-5-sulfonyl chloride.

Safety and Handling
Uracil-5-sulfonyl chloride is a reactive chemical and should be handled with appropriate safety

precautions.
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Handling: Use in a well-ventilated fume hood. Wear personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.

Storage: Store in a cool, dry place, away from moisture and incompatible materials such as

strong bases and oxidizing agents. The compound is moisture-sensitive and will hydrolyze to

the corresponding sulfonic acid.

Disposal: Dispose of in accordance with local, state, and federal regulations.

To cite this document: BenchChem. [Physical and chemical properties of uracil-5-sulfonyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295848#physical-and-chemical-properties-of-uracil-
5-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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